![molecular formula C16H21N5O2 B2865256 4,7,8-Trimethyl-6-prop-2-enyl-2-propylpurino[7,8-a]imidazole-1,3-dione CAS No. 878411-37-1](/img/structure/B2865256.png)
4,7,8-Trimethyl-6-prop-2-enyl-2-propylpurino[7,8-a]imidazole-1,3-dione
Description
4,7,8-Trimethyl-6-prop-2-enyl-2-propylpurino[7,8-a]imidazole-1,3-dione, also known as caffeine, is a naturally occurring stimulant that is widely consumed across the globe. Caffeine is found in various food and beverage products, including coffee, tea, energy drinks, and chocolate. It is known for its ability to improve alertness, concentration, and mood.
Scientific Research Applications
Optoelectronic Devices
Imidazo-purine derivatives like the compound have been noted for their potential in optoelectronic applications due to their unique chemical structure and optical behaviors . These compounds can be utilized in the development of light-emitting diodes (LEDs), solar cells, and other devices that require materials with specific luminescent properties.
Biological Sensors
The versatility of imidazo-purine derivatives extends to the creation of biological sensors . These sensors can detect biological molecules or changes in biological systems, which is crucial for diagnostics and monitoring of various diseases.
Anti-Cancer Agents
Some derivatives of imidazo-purine have shown promise as anti-cancer drugs . Their ability to interact with biological systems at the molecular level allows them to target and potentially inhibit the growth of cancer cells.
Fungicidal Activity
Research has indicated that certain imidazo-purine derivatives exhibit significant fungicidal activity . This makes them valuable for the development of new fungicides that can combat plant pathogens and contribute to agricultural productivity.
Pharmaceutical Research
The structural complexity of imidazo-purine derivatives lends them to pharmaceutical research, where they can be studied for a variety of therapeutic applications . Their pharmacological properties can be harnessed to develop new medications for various ailments.
Imaging and Microscopy
Due to their luminescent properties, compounds like F2583-0692 can be used as emitters in confocal microscopy and imaging . This application is particularly useful in biological research where visualization of cells and tissues is required.
properties
IUPAC Name |
4,7,8-trimethyl-6-prop-2-enyl-2-propylpurino[7,8-a]imidazole-1,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O2/c1-6-8-19-10(3)11(4)21-12-13(17-15(19)21)18(5)16(23)20(9-7-2)14(12)22/h6H,1,7-9H2,2-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZBZNKAUTKJDJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2=C(N=C3N2C(=C(N3CC=C)C)C)N(C1=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-allyl-1,6,7-trimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione | |
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